Cas no 112025-97-5 (1-cyanohex-2-enyl acetate)

• Product Name: 1-cyanohex-2-enyl acetate
• CAS No: 112025-97-5
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 2607868
• PubChem ID: 71336007
• Update Time: 2025-04-21

1-cyanohex-2-enyl acetate Chemical and Physical Properties

Names and Identifiers

• 1-cyanohex-2-enyl acetate
• 1-Cyanohex-2-en-1-yl acetate
• 112025-97-5
• DTXSID40763884

• Inchi： 1S/C9H13NO2/c1-3-4-5-6-9(7-10)12-8(2)11/h5-6,9H,3-4H2,1-2H3
• InChI Key： WSCFTHYTAXJTBK-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(C#N)C=CCCC

Computed Properties

• Exact Mass: 167.094628657Da
• Monoisotopic Mass: 167.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 50.1Ų